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Compound of Interest

Compound Name: DSPE-PEG(2000)-Mannose

Cat. No.: B15546397 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of specialized biochemicals is paramount. This guide provides essential, immediate

safety and logistical information for DSPE-PEG(2000)-Mannose, including detailed operational

and disposal plans to ensure the integrity of your research and the safety of your laboratory

personnel.

DSPE-PEG(2000)-Mannose is a PEGylated phospholipid used to enhance the delivery of

therapeutics in lipid nanoparticle (LNP) and liposome-based drug delivery systems.[1] While

instrumental in advancing research, particularly in vaccine development and targeted drug

delivery, it necessitates careful handling due to its chemical nature and particulate potential.[1]

[2]

Hazard Identification and Personal Protective Equipment
(PPE)
A Safety Data Sheet (SDS) for a similar compound indicates that DSPE-PEG-Mannose may be

harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[3] Due to its

nature as a fine powder and its use in forming nanoparticles, it is crucial to prevent inhalation

and skin contact.[4] The following personal protective equipment is mandatory when handling

DSPE-PEG(2000)-Mannose.

Summary of Required Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Hand Protection Gloves

Disposable nitrile gloves are

required.[4] Consider double-

gloving, especially when

handling powders or for

prolonged tasks.[5][6]

Body Protection Lab Coat

A long-sleeved lab coat is

mandatory.[7] For handling

larger quantities of powder,

consider a low-permeability,

non-woven fabric coat.[5][8]

Eye Protection Safety Glasses/Goggles

Tight-fitting, dustproof safety

goggles are recommended,

especially when working with

the powder form, to protect

against airborne particles.[5][6]

Respiratory Protection Respirator

A respirator may be necessary

for activities with a high

potential for aerosol generation

that cannot be controlled by

ventilation alone.[4]

Foot Protection Closed-toe Shoes
Liquid-resistant, fully enclosed

shoes must be worn.[7]

Operational Plan: From Receipt to Use
A systematic approach to handling DSPE-PEG(2000)-Mannose from the moment it arrives in

the laboratory is critical to maintaining its integrity and ensuring a safe working environment.

Receiving and Storage
Inspect Packaging: Upon receipt, visually inspect the packaging for any signs of damage or

leakage.
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Verify Compound: Confirm that the product name and specifications on the label match your

order.

Storage Conditions: Store DSPE-PEG(2000)-Mannose at -20°C in a tightly sealed container,

protected from light and moisture.[1][9]

Acclimatization: Before opening, allow the vial to warm to room temperature to prevent

condensation, which can degrade the compound.[1]

Weighing and Reconstitution
All handling of powdered DSPE-PEG(2000)-Mannose should be performed in a chemical fume

hood or another ventilated enclosure to minimize inhalation exposure.[4]

Prepare the Workspace: Cover the work surface with a disposable bench protector.[4]

Don PPE: Wear all required personal protective equipment, including double gloves, a lab

coat, and safety goggles.

Weighing: Carefully weigh the desired amount of the powdered compound. Use anti-static

weighing boats if available.

Reconstitution: DSPE-PEG(2000)-Mannose can be dissolved in organic solvents or warm

water.[9][10] For solubility in DMSO, ultrasonic and warming to 60°C may be necessary.[11]

Add the solvent slowly to the powder to avoid aerosolization.

Cleaning: After handling, decontaminate the work area using wet wiping methods.[7]

Disposal Plan
Proper disposal of DSPE-PEG(2000)-Mannose and associated waste is crucial to prevent

environmental contamination, given its high aquatic toxicity.[3]

Solid Waste
Contaminated Materials: All solid waste, including used gloves, bench protectors, weighing

boats, and vials, should be collected in a designated, clearly labeled hazardous waste

container.
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Spills: For spills of the dry powder, use a HEPA-filtered vacuum for cleanup.[4] Do not dry

sweep. The collected material should be disposed of as hazardous waste.

Liquid Waste
Unused Solutions: Unused solutions of DSPE-PEG(2000)-Mannose should be collected in a

designated hazardous waste container for organic or chemical waste.

Aqueous Waste: Do not dispose of aqueous solutions containing DSPE-PEG(2000)-
Mannose down the drain. Collect in a designated aqueous hazardous waste container.

All waste must be disposed of through your institution's environmental health and safety office,

following all local, state, and federal regulations.

Quantitative Data Summary
Property Value Source

Molecular Weight ~2000 g/mol (Average) [2][11]

Form Powder [9][12]

Storage Temperature -20°C [1][9]

Hazard Classifications

Acute toxicity, Oral (Category

4), Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

[3]

Safe Handling Workflow
The following diagram illustrates the key steps for safely handling DSPE-PEG(2000)-Mannose
in a laboratory setting.
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Safe handling workflow for DSPE-PEG(2000)-Mannose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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